![molecular formula C23H23ClN4O2 B6124626 2-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone](/img/structure/B6124626.png)
2-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone, also known as BPCEP, is a synthetic compound that belongs to the pyridazinone family. This compound has been widely studied for its potential application in various fields such as medicinal chemistry, pharmacology, and biochemistry. BPCEP has shown promising results in scientific research studies, particularly in its mechanism of action and biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone is not fully understood. However, it has been reported that this compound can interact with various biological targets such as enzymes, receptors, and ion channels. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. This compound has also been shown to modulate the activity of GABA-A receptors, which are involved in the regulation of neuronal excitability. The interaction of this compound with these targets may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of COX-2, which leads to a decrease in the production of pro-inflammatory mediators such as prostaglandins. This compound has also been shown to exhibit potent antioxidant activity, which may contribute to its anti-inflammatory effects. In addition, this compound has been shown to modulate the activity of GABA-A receptors, which may contribute to its anxiolytic and sedative effects.
Advantages and Limitations for Lab Experiments
2-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the laboratory, and its purity and yield can be optimized by modifying the reaction conditions. This compound has also been shown to exhibit potent pharmacological effects, which make it a potential therapeutic agent for the treatment of various diseases. However, this compound also has some limitations. Its mechanism of action is not fully understood, and its pharmacological effects may vary depending on the experimental conditions. In addition, this compound may exhibit cytotoxic effects at high concentrations, which may limit its application in cell-based assays.
Future Directions
There are several future directions for the research on 2-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone. First, further studies are needed to elucidate the mechanism of action of this compound and its interaction with various biological targets. Second, the potential therapeutic applications of this compound in various diseases should be explored further. Third, the pharmacokinetics and toxicity of this compound should be evaluated in vivo to assess its potential as a drug candidate. Fourth, the optimization of the synthesis method for this compound should be explored further to increase the yield and purity of the compound. Finally, the development of new analogs of this compound with improved pharmacological properties should be pursued.
Synthesis Methods
2-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone can be synthesized by the reaction of 4-chlorobenzaldehyde with 2-(4-benzyl-1-piperazinyl) acetic acid in the presence of a base such as sodium hydroxide. The resulting intermediate is then treated with hydrazine hydrate to form the final product, this compound. The synthesis of this compound has been reported in various scientific journals, and the yield and purity of the compound can be optimized by modifying the reaction conditions.
Scientific Research Applications
2-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone has been widely studied for its potential application in various fields such as medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, this compound has been evaluated as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders. In pharmacology, this compound has been shown to exhibit potent antioxidant and anti-inflammatory properties, which make it a potential therapeutic agent for the treatment of oxidative stress-related diseases. In biochemistry, this compound has been studied for its interaction with various biological targets such as enzymes, receptors, and ion channels, which makes it a potential tool for drug discovery and development.
properties
IUPAC Name |
2-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-chlorophenyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23ClN4O2/c24-20-8-6-19(7-9-20)21-10-11-22(29)28(25-21)17-23(30)27-14-12-26(13-15-27)16-18-4-2-1-3-5-18/h1-11H,12-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWBVJKCPBBCSOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.